Methyl 2-amino-4-fluoro-5-methylbenzoate

• IUPAC Name: methyl 2-amino-4-fluoro-5-methylbenzoate
• InChI: InChI=1S/C9H10FNO2/c1-5-3-6(9(12)13-2)8(11)4-7(5)10/h3-4H,11H2,1-2H3
• InChI Key: JCKAXUVEWBQECT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1F)N)C(=O)OC
• Molecular Formula: C9H10FNO2
• DSSTOX Substance ID: DTXSID301274546
• Molecular Weight: 183.18 g/mol
• CAS RN: 1037206-86-2

Description

Methyl 2-amino-4-fluoro-5-methylbenzoate is a chemical compound with the molecular formula C9H10FNO2 and a molecular weight of 183.18. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for Methyl 2-amino-4-fluoro-5-methylbenzoate is 1S/C9H10FNO2/c1-5-3-6(9(12)13-2)7(10)4-8(5)11/h3-4H,11H2,1-2H3. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Scientific Research Applications

Synthesis and Biological Properties

Research on fluorinated benzothiazoles, such as the synthesis of mono- and difluorinated 2-(4-aminophenyl)benzothiazoles, highlights the role of fluorine atoms in enhancing biological activity, particularly in antitumor properties. These compounds have shown potent cytotoxicity in vitro against certain human breast cell lines, pointing towards the potential of fluorinated compounds in cancer treatment research (Hutchinson et al., 2001).

Optimization of Synthesis Methods

The optimization of synthesis methods for related fluorinated compounds, like Methyl 2-amino-5-fluorobenzoate, reveals the importance of refining synthesis routes for efficiency and yield improvement. This research indicates the potential for developing efficient synthesis methods for Methyl 2-amino-4-fluoro-5-methylbenzoate, enhancing its availability for further studies (Yin Jian-zhong, 2010).

Preclinical Evaluation of Prodrugs

The preclinical evaluation of amino acid prodrugs of antitumor benzothiazoles demonstrates the approach of modifying compounds to improve their pharmacological profiles. This includes enhancing solubility and bioavailability, which could be a relevant strategy for the application of Methyl 2-amino-4-fluoro-5-methylbenzoate in therapeutic contexts (Bradshaw et al., 2002).

Application in Imaging

Fluorinated benzothiazoles have also been studied for their potential as PET (Positron Emission Tomography) cancer imaging agents. The incorporation of fluorine-18 into such compounds could suggest similar applications for Methyl 2-amino-4-fluoro-5-methylbenzoate in diagnostic imaging, aiding in the detection and study of cancers (Wang et al., 2006).

Safety and Hazards

The safety information available indicates that Methyl 2-amino-4-fluoro-5-methylbenzoate may be harmful if swallowed, inhaled, or comes into contact with skin. The associated hazard statements are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fumes/gas/mist/vapors/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

The solution of crude methyl 4-fluoro-5-methyl-2-nitrobenzoate (5 g) in MeOH (50 mL) was hydrogenated using 10% Pd/C (0.5 g) as catalyst at atmospheric pressure overnight. The catalyst was removed by filtration, and the solvent was evaporated at reduced pressure. The residue was purified by column chromatography on silica gel eluted with PE-EA (8:1) to give methyl 2-amino-4-fluoro-5-methylbenzoate (2.21 g, yield 50% over three steps) as a white solid. 1H NMR (500 MHz, CDCl3) δ 7.715 (d, J=9.0 Hz, 1H), 6.339 (d, J=11.5 Hz, 1H), 3.873 (s, 3H), 2.154 (s, 3H) ppm.